5-Chloro-1,3-dihydroisobenzofuran-1-ol
Cat. No. B3317937
M. Wt: 170.59 g/mol
InChI Key: JUNJSGGYQNAEMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)C[Al+]CC(C)C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH2:13]([Al+:14][CH2:15][CH:16]([CH3:17])[CH3:18])[CH:19]([CH3:20])[CH3:21].[Cl:1][c:2]1[cH:3][c:4]2[c:9]([cH:10][cH:11]1)[C:7](=[O:8])[O:6][CH2:5]2.[Cl:22][CH2:23][Cl:24].[H-:12]>>[Cl:1][c:2]1[cH:3][c:4]2[c:9]([cH:10][cH:11]1)[CH:7]([OH:8])[O:6][CH2:5]2
|
Inputs
Step One
|
Name
|
CC(C)C[Al+]CC(C)C
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)C[Al+]CC(C)C
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1OCc2cc(Cl)ccc21
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1OCc2cc(Cl)ccc21
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
